Cas no 276873-36-0 (1-(4-Methylphenyl)-5-[(9-methyl-9H-purin-6-yl)thio]-1-pentanone)

• Product Name: 1-(4-Methylphenyl)-5-[(9-methyl-9H-purin-6-yl)thio]-1-pentanone
• CAS No: 276873-36-0
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 6626554
• Update Time: 2024-01-15

1-(4-Methylphenyl)-5-[(9-methyl-9H-purin-6-yl)thio]-1-pentanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylphenyl)-5-[(9-methyl-9H-purin-6-yl)thio]-1-pentanone

• Inchi： 1S/C18H20N4OS/c1-13-6-8-14(9-7-13)15(23)5-3-4-10-24-18-16-17(19-11-20-18)22(2)12-21-16/h6-9,11-12H,3-5,10H2,1-2H3
• InChI Key： NEEGUXSYIZJQBS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)CCCCSC1=C2C(=NC=N1)N(C)C=N2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 168-170 °C(Solvent: Acetone)
• Boiling Point: 557.2±60.0 °C(Predicted)
• pka: 1.97±0.10(Predicted)